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Compound of Interest

Compound Name: CeMMEC1

Cat. No.: B162595 Get Quote

Application Notes and Protocols for CeMMEC1
For Researchers, Scientists, and Drug Development Professionals

Introduction
CeMMEC1 is a potent and selective small molecule inhibitor of the second bromodomain (BD2)

of TATA-box binding protein associated factor 1 (TAF1). TAF1 is the largest subunit of the

transcription factor IID (TFIID) complex, a critical component of the RNA polymerase II

transcription machinery. The bromodomain of TAF1 plays a key role in recognizing acetylated

lysine residues on histones and other proteins, thereby regulating gene expression. By

targeting the TAF1 bromodomain, CeMMEC1 offers a valuable tool for investigating the role of

TAF1 in various biological processes, including cell cycle progression, apoptosis, and

oncogenesis. These application notes provide detailed information on the solubility of

CeMMEC1, preparation of stock solutions, and protocols for its use in cell-based assays.

Physicochemical Properties and Solubility
A clear understanding of CeMMEC1's physical and chemical properties is essential for its

effective use in experimental settings.
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Property Value Reference

Molecular Weight 336.35 g/mol [1]

Formula C₁₉H₁₆N₂O₄ [1]

CAS Number 440662-09-9 [1]

Appearance White to off-white solid [2]

Solubility Data

CeMMEC1 exhibits good solubility in dimethyl sulfoxide (DMSO). It is recommended to use

fresh, anhydrous DMSO for the preparation of stock solutions to ensure maximum solubility, as

hygroscopic DMSO can negatively impact solubility.[2]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 33.63 100 [1]

DMSO 100 297.32
Ultrasonic assistance

may be required.[2][3]

DMSO 23 61.69
For CeMMEC1 HCl

salt.[4]

Stock Solution Preparation
Accurate preparation of stock solutions is critical for obtaining reproducible experimental

results. The following tables provide a guide for preparing CeMMEC1 stock solutions at various

concentrations. Note that batch-specific molecular weights may vary slightly, which can affect

the required solvent volumes.[1]

Stock Solution Preparation Table (Based on MW: 336.35 g/mol )
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Target
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.97 mL 14.87 mL 29.73 mL

5 mM 0.59 mL 2.97 mL 5.95 mL

10 mM 0.30 mL 1.49 mL 2.97 mL

50 mM 0.06 mL 0.30 mL 0.59 mL

100 mM 0.03 mL 0.15 mL 0.30 mL

Protocol for Preparing a 10 mM Stock Solution:

Weigh out 1 mg of CeMMEC1 powder.

Add 0.30 mL of fresh, anhydrous DMSO to the vial.

Vortex or sonicate the solution until the compound is completely dissolved.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Storage and Stability:

Solid Powder: Store at -20°C for up to 3 years.[2]

Stock Solutions (in DMSO): Store at -80°C for up to 2 years, or at -20°C for up to 1 year.[2] It

is recommended to use aliquots to prevent degradation from multiple freeze-thaw cycles.

Mechanism of Action and Signaling Pathway
CeMMEC1 functions as a selective inhibitor of the second bromodomain of TAF1. TAF1 is a

crucial component of the TFIID complex, which is essential for the initiation of transcription by

RNA polymerase II. The bromodomains of TAF1 recognize and bind to acetylated lysine

residues on histone tails, a key step in chromatin remodeling and gene activation.
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By binding to the second bromodomain of TAF1, CeMMEC1 prevents the recruitment of the

TFIID complex to the promoters of specific genes. This leads to the downregulation of the

expression of TAF1 target genes, which are often involved in cell proliferation and survival.

Consequently, inhibition of TAF1 by CeMMEC1 can lead to cell cycle arrest and apoptosis in

cancer cells.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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